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Compound of Interest

Compound Name: cis-3,3,5-Trimethylcyclohexanol

CAS No.: 54352-39-5

Cat. No.: B1227284

Get Quote

Executive Summary
This technical guide provides a comprehensive toxicological profile of 3,3,5-

trimethylcyclohexanol (TMCH) and its structurally related derivatives (e.g., esters, ethers).

Widely utilized in the fragrance and specialty chemical industries, these compounds exhibit a

distinct safety profile characterized by low acute systemic toxicity but moderate local irritation

potential.

Key Safety Verdict:

Systemic Toxicity: Low.[1] NOAELs for repeated dose toxicity typically range between 150–

300 mg/kg bw/day.

Genotoxicity: Consistently negative in both bacterial (Ames) and mammalian (in vitro

micronucleus) assays.

Local Effects: Classified as Skin Irritant (Category 2) and Eye Irritant (Category 2A).
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Metabolic Fate: Rapidly absorbed and metabolized via Phase I oxidation (alcohol

dehydrogenase) and Phase II conjugation (glucuronidation), facilitating efficient urinary

excretion.

Chemical Identity & Physicochemical Baseline
Understanding the toxicity of TMCH derivatives requires a grounding in their physicochemical

behavior. The core structure is a cyclohexane ring substituted with three methyl groups,

creating steric bulk that influences metabolic access.

Table 1: Physicochemical Properties of Key TMCH Derivatives

Property
3,3,5-
Trimethylcyclohexanol

3,3,5-Trimethylcyclohexyl
Acetate

CAS Number 116-02-9 67859-96-5

Molecular Weight 142.24 g/mol 184.28 g/mol

Physical State
Solid/Liquid (Isomer

dependent)
Liquid

Log Kow (Octanol/Water) ~2.6 – 3.2 ~4.1

Vapor Pressure ~0.17 mmHg (25°C) Moderate Volatility

Solubility
Low in water; Soluble in

alcohols/oils
Lipophilic

Isomeric Considerations: TMCH exists as a mixture of cis and trans isomers. The cis isomer

(axial hydroxyl) is often more sterically hindered, potentially slowing Phase I oxidation

compared to the trans isomer.

Toxicokinetics and Metabolism (ADME)
Absorption & Distribution
Due to their lipophilic nature (LogP > 2.5) and low molecular weight, TMCH derivatives are

rapidly absorbed via the gastrointestinal tract and skin. Following oral administration, peak

plasma concentrations are typically reached within 1–2 hours. Distribution is generalized to
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lipid-rich tissues but does not show significant bioaccumulation due to rapid metabolic

clearance.

Metabolic Pathways
The metabolism of TMCH derivatives follows a classic xenobiotic clearance pathway.

Hydrolysis (for Esters): Derivatives like TMCH-acetate are rapidly hydrolyzed by

carboxylesterases in the plasma and liver to release the free alcohol (TMCH).

Phase I Oxidation: The secondary alcohol group is oxidized by Alcohol Dehydrogenase

(ADH) to the corresponding ketone (dihydroisophorone). Alternatively, Cytochrome P450

enzymes (CYP450) may hydroxylate the ring or methyl groups.

Phase II Conjugation: The hydroxyl groups (parent or metabolite) undergo glucuronidation

(via UGTs) or sulfation, rendering them water-soluble for excretion.

Visualization: Metabolic Fate of TMCH
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Caption: Predicted metabolic pathway of TMCH derivatives showing hydrolysis, Phase I

oxidation/hydroxylation, and Phase II glucuronidation leading to excretion.

Toxicological Profile
Acute Toxicity
The acute toxicity hazard is low.[1] Deaths in animal studies occur only at massive doses,

typically associated with non-specific CNS depression (narcosis) common to volatile solvents.
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Table 2: Acute Toxicity Data Summary

Endpoint Species Result (Value) GHS Classification

Oral LD50 Rat 2,800 mg/kg Not Classified / Cat 5

Dermal LD50 Rabbit > 2,000 mg/kg Not Classified

Inhalation LC50 Rat ~11.6 mg/L (4h)
Acute Tox. 4

(Inhalation)

Irritation and Sensitization
Skin Irritation: 3,3,5-TMCH is a moderate skin irritant.[2] Prolonged occlusion can cause

erythema and edema.

Eye Irritation: Classified as a Category 2A irritant. Direct contact induces corneal opacity and

iritis, which are generally reversible within 7-14 days.

Sensitization: Extensive testing (e.g., Local Lymph Node Assay - LLNA, Human RIPT) on

TMCH and its acetate derivative has demonstrated no skin sensitization potential.

Repeated Dose Toxicity (Sub-chronic)
In 28-day and 90-day oral toxicity studies (OECD 407/408), the primary target organ at high

doses is the liver (adaptive hypertrophy) and kidney (in male rats, likely alpha-2u-globulin

nephropathy, which is not relevant to humans).

NOAEL (Rat, Oral): ~150 – 300 mg/kg bw/day.

Critical Effects: Increased liver weight, hepatocellular hypertrophy (adaptive).

Genotoxicity
The genotoxic potential is negligible.

Ames Test (OECD 471): Negative with/without S9 activation.

In Vitro Micronucleus (OECD 487): Negative.
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Conclusion: TMCH derivatives are non-mutagenic and non-clastogenic.

Experimental Protocols
To ensure reproducibility and adherence to GLP standards, the following protocols are adapted

for the specific physical properties of TMCH derivatives.

Protocol A: 28-Day Repeated Dose Oral Toxicity
(Adapted OECD 407)
Objective: Determine the NOAEL and identify target organs. Rationale: Corn oil is selected as

the vehicle due to the lipophilicity of TMCH.

Test System: Wistar or Sprague-Dawley Rats (5/sex/group).

Dose Selection:

Vehicle Control: Corn Oil (4 mL/kg).

Low Dose: 50 mg/kg (Expected No Effect).[3]

Mid Dose: 150 mg/kg.[3]

High Dose: 450 mg/kg (Expected MTD based on acute data).

Administration: Oral gavage, daily for 28 days.

Observations:

Daily clinical signs (focus on sedation/narcosis post-dosing).

Weekly body weight and food consumption.

Functional Observational Battery (FOB) in week 4.

Pathology:

Gross necropsy.
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Histopathology: Focus on Liver (centrilobular hypertrophy) and Kidney (hyaline droplets).

Self-Validation: The high dose must elicit some sign of toxicity (e.g., <10% BW loss or liver

weight increase) to ensure the MTD was challenged.

Protocol B: In Vitro Micronucleus Test (OECD 487)
Objective: Assess clastogenicity and aneugenicity.

Cell Line: CHO (Chinese Hamster Ovary) or human lymphocytes.

Treatment:

Short treatment (4h) +/- S9 metabolic activation.

Continuous treatment (24h) - S9.

Concentration Range: Up to 10 mM or cytotoxicity limit (55% ± 5% cytotoxicity).

Cytotoxicity Measure: Relative Population Doubling (RPD) or Replication Index (RI).

Analysis: Score 2,000 binucleated cells per concentration for micronuclei (MN).

Criteria for Positive: Statistically significant increase in MN frequency > historical negative

control limits.

Integrated Testing Strategy (ITS)
For new derivatives, a tiered approach reduces animal usage while maximizing data quality.
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Caption: Tiered testing strategy for TMCH derivatives, prioritizing in silico/in vitro screening

before in vivo confirmation.

Environmental Impact
While human toxicity is low, environmental stewardship is critical.
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Aquatic Toxicity: TMCH derivatives are often classified as Harmful to aquatic life with long-

lasting effects (H412).[4][5]

Biodegradability: Most simple esters and the parent alcohol are readily biodegradable

(OECD 301 series), mitigating long-term persistence.

Bioaccumulation: Despite LogP > 3, rapid metabolism prevents significant bioconcentration

in aquatic species.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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